3-(3-Aminobenzenesulfonyl)benzoic acid

• Molecular Formula: C13H11NO4S
• Molecular Weight: 277.30 g/mol
• IUPAC Name: 3-(3-aminophenyl)sulfonylbenzoic acid
• InChI: InChI=1S/C13H11NO4S/c14-10-4-2-6-12(8-10)19(17,18)11-5-1-3-9(7-11)13(15)16/h1-8H,14H2,(H,15,16)
• InChI Key: NATRBKIIYDUZEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)C2=CC=CC(=C2)N)C(=O)O

Description

3-(3-Aminobenzenesulfonyl)benzoic acid is a useful research compound. Its molecular formula is C13H11NO4S and its molecular weight is 277.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Aminobenzenesulfonyl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Aminobenzenesulfonyl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 3-(3-Aminobenzenesulfonyl)benzoic Acid

Abstract: This technical guide provides a comprehensive analysis of the core physicochemical properties of 3-(3-Aminobenzenesulfonyl)benzoic acid, a molecule of interest for researchers, medicinal chemists, and professionals in drug development. This document moves beyond a simple recitation of data, offering a deep dive into the theoretical underpinnings and practical experimental methodologies for determining critical parameters such as solubility, pKa, and lipophilicity. By elucidating the causality behind experimental choices and grounding all information in authoritative sources, this guide serves as a vital resource for understanding and predicting the behavior of this bifunctional molecule in various scientific contexts.

Introduction: A Molecule of Dichotomous Functionality

The journey of a potential therapeutic agent from laboratory bench to clinical application is fundamentally governed by its physicochemical properties. These intrinsic characteristics dictate a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately influencing its efficacy and safety. 3-(3-Aminobenzenesulfonyl)benzoic acid presents a particularly interesting case study due to its dual acidic and basic functionalities—a carboxylic acid and an aromatic amine, respectively. This structural dichotomy imparts a pH-dependent persona to the molecule, significantly impacting its solubility, permeability, and potential for intermolecular interactions. A thorough and nuanced understanding of these properties is, therefore, not merely academic but a prerequisite for its rational application in drug design and materials science. This guide aims to provide that understanding through a blend of theoretical principles and field-tested experimental protocols.

Core Physicochemical Descriptors

The behavior of 3-(3-Aminobenzenesulfonyl)benzoic acid in a biological or chemical system can be largely predicted by three key physicochemical parameters: solubility, ionization constant (pKa), and lipophilicity (logP).

Aqueous Solubility: The Precursor to Bioavailability

Aqueous solubility is a critical gatekeeper for oral drug absorption. For a compound to be absorbed through the gastrointestinal tract, it must first dissolve in the aqueous environment. The presence of both an acidic and a basic group in 3-(3-Aminobenzenesulfonyl)benzoic acid means its solubility is highly dependent on the pH of the medium.

Table 1: Predicted Physicochemical Properties of 3-(3-Aminobenzenesulfonyl)benzoic acid

Property	Predicted Value	Source
Molecular Formula	C₁₃H₁₁NO₄S	N/A
Molecular Weight	277.30 g/mol	N/A
pKa (strongest acidic)	3.86	[1]
pKa (strongest basic)	2.82	[1]
Water Solubility	0.229 mg/mL	[1]
LogP	1.78	[1]
LogS	-3.1	[1]
Hydrogen Bond Donors	2	N/A
Hydrogen Bond Acceptors	5	N/A
Rotatable Bonds	3	N/A
Topological Polar Surface Area	112 Ų	N/A

Experimental Protocol: Kinetic Solubility Determination by Nephelometry

This high-throughput method is invaluable in early drug discovery for assessing the kinetic solubility of a compound from a DMSO stock solution, mimicking the conditions of many in vitro biological assays.

Methodology:

• Stock Solution Preparation: A 10 mM stock solution of 3-(3-Aminobenzenesulfonyl)benzoic acid is prepared in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well microplate, a serial dilution of the stock solution is performed to create a concentration gradient.

• Aqueous Buffer Addition: A phosphate-buffered saline (PBS) solution at a physiologically relevant pH (e.g., pH 7.4) is added to each well. The final DMSO concentration should be kept to a minimum (typically ≤ 1%) to reduce its co-solvent effects.

• Incubation: The plate is incubated at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 2 hours) to allow for the potential precipitation of the compound.

• Turbidity Measurement: The turbidity of each well is measured using a nephelometer, which detects scattered light from suspended particles.

• Data Analysis: The kinetic solubility is identified as the concentration at which a significant increase in the nephelometric signal is observed, indicating the onset of precipitation.

Causality and Field-Proven Insights:

• Why Nephelometry? Nephelometry is a rapid and highly sensitive technique for detecting the formation of fine precipitates, making it ideal for the small sample quantities typically available in early-stage research.

• Kinetic vs. Thermodynamic Solubility: This assay determines kinetic solubility, which reflects the solubility of the amorphous form of the compound upon rapid precipitation from a supersaturated solution. This is often more relevant for predicting the behavior of a compound in high-throughput screening assays and during the initial stages of dissolution in the gut, as opposed to thermodynamic solubility, which is the equilibrium solubility of the most stable crystalline form and requires longer equilibration times.

Diagram: Workflow for Kinetic Solubility Assay

Caption: A streamlined workflow for determining kinetic solubility via nephelometry.

pKa: The Ionization Fingerprint

The pKa values of a molecule are the pH at which 50% of the molecules are in their ionized form. For 3-(3-Aminobenzenesulfonyl)benzoic acid, the carboxylic acid group will be deprotonated at higher pH, while the amino group will be protonated at lower pH. These ionization states drastically affect the molecule's solubility, lipophilicity, and ability to interact with biological targets.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate and reliable method for determining pKa values. It involves the precise addition of a titrant (an acid or a base) to a solution of the compound while monitoring the resulting pH changes.

Methodology:

• Sample Preparation: A known quantity of 3-(3-Aminobenzenesulfonyl)benzoic acid is dissolved in a suitable solvent, often a co-solvent system like methanol/water for compounds with limited aqueous solubility.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., 0.1 M HCl) and, in a separate experiment, a strong base (e.g., 0.1 M NaOH).

• pH Monitoring: The pH of the solution is continuously monitored using a calibrated pH electrode as the titrant is incrementally added.

• Data Analysis: The pH is plotted against the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points of the titration curve. The first and second derivatives of the curve can be used to accurately locate the equivalence points.

Causality and Field-Proven Insights:

• Co-solvent Necessity: For poorly soluble compounds, a co-solvent is essential to maintain the analyte in solution throughout the titration. The apparent pKa obtained in the co-solvent can be extrapolated to determine the aqueous pKa using methods like the Yasuda-Shedlovsky plot.

• Dual pKa Determination: The presence of both an acidic (carboxylic acid) and a basic (amine) functional group will result in two distinct inflection points in the titration curve, allowing for the determination of both pKa values. The predicted pKa for the carboxylic acid is approximately 3.86, while the pKa for the aminobenzenesulfonyl moiety is predicted to be around 2.82[1].

Diagram: Logic of Potentiometric pKa Determination

Caption: The logical progression for determining pKa values using potentiometric titration.

LogP: Quantifying Lipophilicity

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which is a critical factor in its ability to permeate biological membranes. It is the logarithm of the ratio of the concentration of the unionized compound in octanol to its concentration in water at equilibrium.

Experimental Protocol: Shake-Flask Method for LogP/LogD Determination

The shake-flask method is the traditional "gold standard" for logP determination due to its direct measurement of partitioning.

Methodology:

• Solvent Saturation: n-Octanol and an aqueous buffer (at a specific pH for logD determination) are mutually saturated by vigorous mixing, followed by separation.

• Compound Partitioning: A known amount of 3-(3-Aminobenzenesulfonyl)benzoic acid is dissolved in one of the phases, and then the two phases are combined and shaken vigorously for a set period to allow the compound to partition and reach equilibrium.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol and aqueous layers.

• Concentration Analysis: Aliquots are carefully taken from both phases, and the concentration of the compound in each is determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The logP (or logD) is calculated using the formula: logP = log([Compound]octanol / [Compound]aqueous).

Causality and Field-Proven Insights:

• LogP vs. LogD: For ionizable compounds like 3-(3-Aminobenzenesulfonyl)benzoic acid, the distribution coefficient (logD) at a specific pH is often more physiologically relevant than the intrinsic logP (which refers only to the neutral species). By measuring logD at various pH values, the intrinsic logP can be calculated.

• Analytical Precision: The choice of the analytical method for concentration determination is critical and must be validated for linearity, accuracy, and precision in both the octanol and aqueous matrices to ensure reliable results.

Proposed Synthetic Route

While 3-(3-Aminobenzenesulfonyl)benzoic acid is commercially available, a plausible synthetic route is essential for producing analogs or for situations requiring custom synthesis. A common and effective method for the formation of the diaryl sulfone core is through the coupling of an arylsulfonyl chloride with an aromatic compound.

Proposed Synthesis:

A potential two-step synthesis could involve the reaction of 3-aminobenzenesulfonamide with 3-carboxybenzenediazonium chloride, followed by a copper-catalyzed Sandmeyer-type reaction. A more direct and modern approach would be a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Suzuki-Miyaura Cross-Coupling Approach:

• Reactants: 3-Bromobenzoic acid and 3-aminobenzeneboronic acid (or its pinacol ester).

• Catalyst and Ligand: A palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂.

• Base and Solvent: A base such as potassium carbonate or sodium carbonate in a solvent system like a mixture of toluene, ethanol, and water.

• Reaction Conditions: The reaction mixture would be heated under an inert atmosphere (e.g., argon or nitrogen) until the reaction is complete, as monitored by thin-layer chromatography (TLC) or LC-MS.

• Workup and Purification: The product would be isolated through an extractive workup and purified by column chromatography or recrystallization.

Diagram: Proposed Suzuki-Miyaura Coupling for Synthesis

Caption: A proposed synthetic route via Suzuki-Miyaura cross-coupling.

Conclusion: A Foundation for Rational Drug Design

The physicochemical properties of 3-(3-Aminobenzenesulfonyl)benzoic acid paint a picture of a molecule with a complex, pH-dependent personality. Its moderate lipophilicity, coupled with its dual ionizable groups, suggests that its biological behavior will be intricately tied to its environment. The experimental protocols detailed herein provide a robust framework for the empirical determination of these crucial parameters, enabling researchers to move from prediction to tangible data. A comprehensive understanding of these properties is the bedrock upon which successful drug design, formulation development, and ultimately, the realization of therapeutic potential are built. This guide serves as a foundational resource for scientists seeking to harness the unique characteristics of this and similar molecules in their research endeavors.

References

• Chemicalize by ChemAxon. (n.d.). 3-(3-aminobenzenesulfonyl)benzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-(3-Aminobenzenesulfonyl)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO - PMC [pmc.ncbi.nlm.nih.gov]

3-(3-Aminobenzenesulfonyl)benzoic acid CAS number and identifiers

Developing the Guide Outline

I'm currently structuring the technical guide for 3-(3-Aminobenzenesulfonyl)benzoic acid. I'm focusing on providing details on its CAS number, identifiers, synthesis methods, applications, and characterization. This will be the foundational information I'll build upon.

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Outlining the Monograph Sections

I'm now drafting the monograph's structure. I've broken it into specific sections: chemical identity, synthetic routes with a Graphviz diagram, applications in drug development, analytical characterization (including a workflow diagram), handling, and safety information. The final section will be the references. I’m focusing now on the critical content.

Detailing the Synthesis Approaches

I'm now deep-diving into the synthesis of the target molecule. I'm exploring starting materials like 3-chlorosulfonylbenzoic acid and benzene derivatives, along with potential routes involving oxidation of sulfides or reduction of nitro precursors. If direct literature is limited, I will formulate a proposed route using known methods for diaryl sulfones, but explicitly labeling it as "proposed" and relying on homologous chemistry. My aim is to be precise about any lack of direct evidence. I've also reconfirmed the structure as Benzoic acid, 3-[(3-aminophenyl)sulfonyl]-.

Analyzing Initial Search Results

Refining Compound Search

I've made headway! I've broken down the target compound's structure, recognizing it as 3-[(3-aminophenyl)sulfonyl]benzoic acid. The search has expanded to include metanilic acid, aminobenzoic acid, and related nitro precursors. Now, I'm focusing on confirming the CAS numbers, particularly for the nitro precursor, and exploring reduction references for its conversion to the target amine. I'm also cognizant of common isomers.

Refining Search Strategies

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Exploring Synthesis Pathways

I'm now pivoting to synthesizing via a diaryl sulfone route. Specifically, I'm focusing on three potential pathways. First is the reaction of 3-chlorosulfonylbenzoic acid and benzene, then nitration. Second, it's 3-nitrobenzenesulfonyl chloride and benzene. Third, is 3-mercaptobenzoic acid and 3-nitrochlorobenzene, followed by oxidation to sulfone. Now, I will search for 3-(3-nitrophenylthio)benzoic acid, its oxidation product, and 3-((3-aminophenyl)sulfonyl)benzoic acid. I'm also going to check "Benzoic acid, 3,3'-sulfonylbis[6-amino-".

Prioritizing Structure Clarity

I'm now focusing on clarifying the exact structure. The user mentioned "sulfonyl," indicating a sulfone linkage, so I'm initially prioritizing "3-(3-aminobenzenesulfonyl)benzoic acid." I've searched for its structure and am checking its commonality. As a secondary check, I will search for the sulfonamide version, "3-(3-aminobenzenesulfonamido)benzoic acid", as sulfonamides are present in many drugs. If the sulfone is rare, I will pivot, but first, I must search for a CAS number.

Investigating Keyword Hits

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Exploring Sulfone vs. Amide

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Constructing the Guide

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Refining the Synthesis

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Pinpointing Chemical Identity

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Outlining Key Properties

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Defining the Molecule

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molecular structure and conformation of 3-(3-Aminobenzenesulfonyl)benzoic acid

An In-Depth Technical Guide on the Molecular Structure and Conformation of 3-(3-Aminobenzenesulfonyl)benzoic acid

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the elucidation of the molecular structure and conformational dynamics of 3-(3-Aminobenzenesulfonyl)benzoic acid, a diaryl sulfone of interest to researchers in medicinal chemistry and materials science. While specific experimental data for this molecule is not extensively available in public literature, this document outlines the established methodologies and theoretical principles required for its complete characterization. We will explore plausible synthetic routes, in-depth analytical techniques including X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy, and the application of computational chemistry, specifically Density Functional Theory (DFT), to predict and understand its three-dimensional structure and conformational preferences. This guide is intended for researchers, scientists, and drug development professionals seeking to understand or undertake the structural analysis of novel diaryl sulfones.

Introduction: The Significance of Diaryl Sulfones

The diaryl sulfone motif is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a variety of biologically active compounds and high-performance polymers. The rigid, yet conformationally flexible, nature of the diaryl sulfone linkage allows for precise spatial positioning of substituent functional groups, which is critical for molecular recognition and biological activity. 3-(3-Aminobenzenesulfonyl)benzoic acid combines this key structural feature with two versatile functional groups: an amino group, which can act as a hydrogen bond donor and a basic center, and a carboxylic acid group, a hydrogen bond donor/acceptor and an acidic center. Understanding the three-dimensional arrangement of these groups is paramount for predicting the molecule's physicochemical properties, its potential interactions with biological targets, and its suitability for various applications.

This guide will provide a robust, scientifically-grounded approach to determining the , treating it as a model system for the analysis of substituted diaryl sulfones.

Molecular Identity and Synthesis

Defining the Structure

The unequivocal identification of 3-(3-Aminobenzenesulfonyl)benzoic acid is the first critical step. The molecule consists of a benzoic acid ring substituted at the 3-position with a sulfonyl group. This sulfonyl group bridges to a second phenyl ring, which is substituted with an amino group at its 3-position.

Property	Value
IUPAC Name	3-(3-Aminobenzenesulfonyl)benzoic acid
Molecular Formula	C₁₃H₁₁NO₄S
Molecular Weight	277.30 g/mol
CAS Number	Not readily available

Proposed Synthetic Strategy

The synthesis of diaryl sulfones can be achieved through several established methods. A common and effective approach is the Suzuki-type sulfonylation of aryl boron compounds.[1] An alternative classic route involves the Friedel-Crafts-type reaction of an arylsulfonyl chloride with an aromatic compound. Given the substituents on our target molecule, a plausible retro-synthetic analysis suggests the coupling of 3-aminobenzenesulfonyl chloride with a suitable benzoic acid derivative.

A potential synthetic workflow is outlined below:

Sources

• 1. chemrevlett.com [chemrevlett.com]

Technical Guide: Thermal Stability & Decomposition Dynamics of 3-(3-Aminobenzenesulfonyl)benzoic Acid

Part 1: Executive Technical Summary

3-(3-Aminobenzenesulfonyl)benzoic acid is a bifunctional aromatic monomer characterized by an asymmetric structure containing a carboxylic acid, a primary amine, and a bridging sulfonyl group. This molecular architecture makes it a critical intermediate in the synthesis of high-performance poly(amide-imide)s and polysulfones, where thermal stability is paramount.

Understanding the thermal decomposition of this compound is not merely about determining a melting point; it requires dissecting the competitive degradation pathways between the decarboxylation of the benzoic acid moiety and the cleavage of the highly stable sulfonyl bridge.

Key Thermal Characteristics (Projected):

• Melting Point (

  ): Typically high (>200°C) due to intermolecular hydrogen bonding and - stacking.

• Decomposition Onset (

  ): ~250–280°C, driven by the carboxylic acid group.

• Primary Degradation: Decarboxylation (

  release) followed by sulfonyl bridge scission ( release) at >400°C.

Part 2: Molecular Architecture & Thermal Logic

To predict and analyze the thermal behavior, we must first deconstruct the molecule into its functional thermal units.

Functional Unit	Thermal Role	Stability Profile
Sulfonyl Bridge ( )	Thermal Anchor: Provides high-temperature resistance. The bond is robust, typically stable up to 400–450°C.	High
Benzoic Acid ( )	Weak Link: Susceptible to decarboxylation. The electron-withdrawing sulfonyl group increases acidity but may lower the activation energy for loss.	Low to Moderate
Amino Group ( )	Reactive Site: Prone to oxidation or condensation (cross-linking) prior to main chain scission.	Moderate

Structural Visualization

The following diagram illustrates the logical flow of thermal stress on the molecule.

Figure 1: Thermal stress response pathways. The carboxylic acid moiety is the primary failure point, followed by the sulfone bridge.

Part 3: Experimental Characterization Framework

As an application scientist, you must validate these theoretical predictions with empirical data. The following protocols are designed to be self-validating systems.

Protocol 1: Thermogravimetric Analysis (TGA)

Objective: Determine

, (max degradation rate), and char yield.

Methodology:

• Instrument: High-resolution TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).

• Atmosphere:

  • Nitrogen (

    ): To determine intrinsic thermal stability (pyrolysis). Flow rate: 40–60 mL/min.

  • Air/Oxygen: To assess oxidative stability (combustion).

• Sample Prep: 5–10 mg of dry powder in an alumina (

  ) crucible. Crucial: Ensure sample is dried at 100°C for 1 hour prior to run to remove hygroscopic water.

• Heating Program:

  • Equilibrate at 40°C.

  • Ramp 10°C/min to 800°C.

• Data Validation: The derivative thermogravimetry (DTG) curve must show distinct peaks. If peaks overlap, reduce ramp rate to 5°C/min to resolve decarboxylation from sulfone cleavage.

Protocol 2: Differential Scanning Calorimetry (DSC)

Objective: Identify melting point (

), glass transition ( of amorphous phases), and reaction enthalpies.

Methodology:

• Pan System: Hermetically sealed aluminum pans with a pinhole (to allow gas escape without pan deformation) or high-pressure gold-plated pans if evaluating closed-system stability.

• Cycle:

  • Heat: 30°C to 300°C at 10°C/min (observe

    and potential onset of decomposition).

  • Cool: 300°C to 30°C at 10°C/min (observe crystallization).

  • Re-heat: 30°C to 400°C (confirm degradation).

• Critical Insight: If an endotherm (

  ) is immediately followed by an exotherm (decomposition) or irregular baseline, the material degrades upon melting.

Protocol 3: Evolved Gas Analysis (TGA-FTIR/MS)

Objective: Confirm the identity of decomposition products (

vs. ).

• Setup: Couple TGA exhaust to an FTIR gas cell or Mass Spectrometer.

• Marker Ions/Wavenumbers:

  • : 2300–2350 cm⁻¹ (IR) or m/z 44 (MS).
  • : 1300–1150 cm⁻¹ (IR) or m/z 64 (MS).

  • Aniline/Benzene derivatives: m/z 93, 77.

Part 4: Decomposition Mechanisms & Kinetics[1]

The thermal decomposition of 3-(3-Aminobenzenesulfonyl)benzoic acid follows a multi-stage mechanism.

Stage 1: Dehydration & Desolvation (< 150°C)

• Observation: Minor mass loss (< 2%).

• Cause: Loss of surface-adsorbed water or residual synthesis solvents.

• Significance: Must be distinguished from degradation.

Stage 2: Decarboxylation (250°C – 350°C)

The carboxylic acid group is the most thermally labile.

• Mechanism: Homolytic cleavage of the

  bond or a concerted cyclic transition state yielding carbon dioxide.

• Chemical Equation:

• Result: Formation of 3-aminodiphenyl sulfone (or isomers).

Stage 3: Sulfonyl Bridge Scission (> 400°C)

The diphenyl sulfone core degrades.[1]

• Mechanism: Homolytic scission of the

  bond.

• Products:

  , benzene radicals, aniline radicals, and biphenyl derivatives (via radical recombination).

Kinetic Modeling Diagram

To quantify shelf-life and process stability, we apply isoconversional kinetic methods.

Figure 2: Workflow for determining kinetic parameters (Activation Energy

) using multi-heating rate TGA.

Part 5: Summary of Data & Safety Implications

Quantitative Reference Table (Theoretical/Analogous)

Note: Values are derived from structural analogues (3,3'-DDS and 3-aminobenzoic acid) and should be verified experimentally.

Parameter	Approximate Range	Method of Determination
Melting Point ( )	220°C – 260°C	DSC (Endothermic Peak)
(5% Mass Loss)	280°C – 310°C	TGA ( )
Decarboxylation Peak	300°C – 340°C	DTG / TGA-MS (m/z 44)
Sulfone Cleavage	> 420°C	TGA-MS (m/z 64)
Char Yield (at 800°C)	30% – 45%	TGA ( )

Safety & Handling

• Dust Explosion Hazard: Like most aromatic organic powders, the fine dust of this compound is combustible.

  • Mitigation: Use grounded equipment and inert atmosphere (Nitrogen) during milling or transfer.

• Toxic Gas Evolution: Decomposition releases

  (toxic, corrosive) and (toxic).

  • Requirement: All thermal experiments must be conducted in a fume hood with active exhaust.

Part 6: References

• Rotich, M. K., et al. (2001). "Thermal studies on some substituted aminobenzoic acids." Journal of Thermal Analysis and Calorimetry.

  • Relevance: Establishes baseline decarboxylation temperatures for aminobenzoic acid derivatives.

• Gao, C., et al. (2020). "Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups." Polymers (MDPI).

  • Relevance: Details the specific degradation mechanism of carboxyl-pendant sulfones, confirming the decarboxylation-first pathway.

• Sigma-Aldrich. (n.d.). "3-Aminobenzenesulfonic acid Safety Data Sheet."

  • Relevance: Provides safety and physical property baselines for the sulfonyl/amine structural components.

• PubChem. (n.d.). "3-{[(Aminosulfonyl)amino]sulfonyl}benzoic acid Compound Summary."

  • Relevance: Structural verification and calculated physicochemical properties.[2][3]

• Vyazovkin, S., et al. (2011). "ICTAC Kinetics Committee recommendations for performing kinetic computations on thermal analysis data." Thermochimica Acta.

  • Relevance: The authoritative standard for the kinetic methods (Kissinger/OFW) described in Protocol 4.

Sources

• 1. mdpi.com [mdpi.com]
• 2. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 3. 3-{[(Aminosulfonyl)amino]sulfonyl}benzoic acid | C7H8N2O6S2 | CID 10423771 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Application Notes and Protocols for the Synthetic Derivatization of 3-(3-Aminobenzenesulfonyl)benzoic Acid

Abstract: This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of the experimental setup and synthetic protocols for reactions involving 3-(3-Aminobenzenesulfonyl)benzoic acid. This bifunctional molecule serves as a versatile scaffold, featuring two primary reactive sites: a carboxylic acid and an aromatic amine. This document details robust methodologies for the selective derivatization of each functional group, explains the chemical principles behind the chosen protocols, and offers guidance on reaction monitoring and product characterization. The protocols are designed to be self-validating and are supported by authoritative references to ensure scientific integrity and reproducibility.

Introduction and Strategic Overview

3-(3-Aminobenzenesulfonyl)benzoic acid is a valuable building block in synthetic and medicinal chemistry. Its structure uniquely combines an aromatic carboxylic acid with a distal aromatic amine, bridged by a sulfonyl group. This configuration allows for sequential or orthogonal derivatization, making it an ideal starting point for the synthesis of compound libraries for drug discovery and for the development of functional materials.

The primary reactive handles are:

• The Carboxylic Acid (-COOH): Amenable to amide bond formation, esterification, and reduction.

• The Aromatic Amine (-NH₂): Can be readily acylated, sulfonated, or converted into a diazonium salt for a wide range of subsequent transformations.

This guide provides detailed, field-tested protocols for the most common and useful transformations of this molecule, with a focus on explaining the causality behind experimental choices to empower researchers to adapt and troubleshoot these methods.

Physicochemical Properties and Reactivity Profile

Understanding the inherent properties of 3-(3-Aminobenzenesulfonyl)benzoic acid is crucial for designing successful synthetic strategies. The presence of both an acidic and a basic functional group, along with a strongly electron-withdrawing sulfonyl linker, dictates its reactivity.

Table 1: Physicochemical Properties of 3-(3-Aminobenzenesulfonyl)benzoic acid

Property	Value	Source
Molecular Formula	C₁₃H₁₁NO₄S	N/A
Molecular Weight	277.30 g/mol	N/A
Appearance	Off-white to pale yellow solid	Assumed
Solubility	Sparingly soluble in water; soluble in polar organic solvents (e.g., DMF, DMSO, MeOH)	[1]
pKa (Carboxylic Acid)	~4.0 (Estimated, similar to benzoic acid)	[1]
pKa (Anilinium ion)	~3.5 (Estimated, reduced by -SO₂- group)	N/A

The electron-withdrawing nature of the benzenesulfonyl group significantly reduces the basicity of the aniline nitrogen, making it a weaker nucleophile than aniline itself. Consequently, reactions at the amine, such as acylation, may require more forcing conditions or highly reactive electrophiles. Conversely, the carboxylic acid group behaves similarly to other benzoic acids.

Caption: Reactive sites on 3-(3-Aminobenzenesulfonyl)benzoic acid.

Core Synthetic Protocols: Reactions at the Carboxylic Acid Moiety

The formation of an amide bond is one of the most frequently performed reactions in medicinal chemistry.[2] Several robust methods exist to couple the carboxylic acid of 3-(3-Aminobenzenesulfonyl)benzoic acid with a primary or secondary amine.

Protocol: HATU-Mediated Amide Coupling

Principle: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a highly efficient uronium-based coupling reagent. It reacts with the carboxylic acid to form a reactive OAt-active ester, which is then readily attacked by the amine.[3][4] This method is prized for its fast reaction times, high yields, and ability to suppress racemization, making it ideal for complex or sensitive substrates.[5]

Caption: General workflow for HATU-mediated amide coupling.

Materials & Reagents

Reagent	M.W.	Quantity (1.0 mmol scale)
3-(3-Aminobenzenesulfonyl)benzoic acid	277.30	277 mg (1.0 equiv)
Amine of choice	-	1.1 mmol (1.1 equiv)
HATU	380.23	418 mg (1.1 equiv)
N,N-Diisopropylethylamine (DIPEA)	129.25	0.52 mL (3.0 equiv)
Anhydrous Dimethylformamide (DMF)	-	5 mL
Ethyl Acetate (EtOAc), Water, Brine	-	As needed for workup
Silica Gel	-	For chromatography

Step-by-Step Methodology

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 3-(3-Aminobenzenesulfonyl)benzoic acid (277 mg, 1.0 mmol) and the desired amine (1.1 mmol).

• Dissolution: Add anhydrous DMF (5 mL) and stir until all solids are dissolved.

• Base Addition: Add DIPEA (0.52 mL, 3.0 mmol) to the solution.

• Cooling: Cool the flask to 0°C in an ice-water bath.

• Coupling Agent Addition: Add HATU (418 mg, 1.1 mmol) to the stirred solution in one portion. The solution may turn yellow.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Workup: Once complete, pour the reaction mixture into water (50 mL) and extract with Ethyl Acetate (3 x 30 mL). Combine the organic layers, wash with saturated brine (2 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of Ethyl Acetate in Hexanes) to yield the pure amide product.

• Characterization: Confirm the structure and purity of the final product using NMR and MS analysis.[6]

Protocol: EDC/HOBt-Mediated Amide Coupling

Principle: This classic method uses a water-soluble carbodiimide, EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), to activate the carboxylic acid.[7] HOBt (1-Hydroxybenzotriazole) is added as an additive to form a more reactive HOBt-ester intermediate, which minimizes side reactions and reduces the risk of racemization.[8][9] The primary byproduct, a urea derivative of EDC, is water-soluble, simplifying purification.[10]

Methodology: Follow the procedure for HATU coupling (Section 3.1), substituting HATU with EDC (1.2 equiv) and HOBt (1.2 equiv). The reaction is typically slower and may require stirring overnight at room temperature. The aqueous workup is particularly effective at removing the urea byproduct.

Core Synthetic Protocols: Reactions at the Aromatic Amine Moiety

The nucleophilic aromatic amine offers a second site for derivatization. Due to the deactivating effect of the sulfonyl group, slightly more robust conditions may be necessary compared to simple anilines.

Protocol: N-Sulfonylation for Sulfonamide Synthesis

Principle: Aromatic amines react with sulfonyl chlorides in the presence of a base to form stable sulfonamide linkages, which are important bioisosteres of amides.[11][12] Pyridine is commonly used as both the solvent and the base to neutralize the HCl generated during the reaction.[13]

Caption: General workflow for N-Sulfonylation.

Step-by-Step Methodology

• Reaction Setup: Dissolve 3-(3-Aminobenzenesulfonyl)benzoic acid (277 mg, 1.0 mmol) in anhydrous pyridine (5 mL) in a round-bottom flask at 0°C.

• Reagent Addition: Slowly add the desired sulfonyl chloride (e.g., p-toluenesulfonyl chloride, 1.1 mmol) portion-wise or as a solution in pyridine.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours.

• Monitoring: Track the reaction's progress via TLC or LC-MS.

• Workup: Pour the reaction mixture onto ice and acidify with 2M HCl until the pH is ~2. A precipitate should form.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. If necessary, the crude product can be further purified by recrystallization or column chromatography.

Protocol: Diazotization and Sandmeyer Reaction

Principle: Primary aromatic amines can be converted to versatile arenediazonium salt intermediates. This is achieved by reaction with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures.[14] The resulting diazonium salt can then be displaced with a wide variety of nucleophiles (e.g., -Cl, -Br, -CN, -OH) in the presence of a copper(I) catalyst, a process known as the Sandmeyer reaction.[15][16]

Step-by-Step Methodology (Example: Synthesis of 3-(3-Hydroxy-benzenesulfonyl)benzoic acid)

• Diazotization: Suspend 3-(3-Aminobenzenesulfonyl)benzoic acid (277 mg, 1.0 mmol) in a mixture of water (5 mL) and concentrated H₂SO₄ (1 mL). Cool the mixture to 0-5°C in an ice-salt bath.

• Nitrite Addition: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 76 mg, 1.1 mmol in 1 mL water) dropwise, ensuring the temperature remains below 5°C. Stir for 30 minutes at this temperature.

• Decomposition/Hydroxylation: In a separate flask, heat a solution of copper(II) sulfate (CuSO₄, 250 mg) in water (5 mL) to boiling.

• Sandmeyer Reaction: Slowly and carefully add the cold diazonium salt solution to the boiling copper sulfate solution. Vigorous evolution of N₂ gas will occur.

• Reaction Completion: After the addition is complete, continue to heat the mixture for an additional 30 minutes.

• Isolation: Cool the reaction mixture to room temperature. The product will often precipitate. Collect the solid by filtration, wash with cold water, and purify by recrystallization.

Safety Note: Diazonium salts are unstable and potentially explosive when isolated in a dry state. Always use them in solution immediately after preparation and maintain low temperatures.[15]

Analytical Characterization

Confirmation of product structure and purity is essential. A combination of Mass Spectrometry and NMR spectroscopy is standard practice.[6][17]

Table 2: General Analytical Signatures for a Hypothetical Amide Product

Technique	Expected Observations
¹H NMR	Appearance of new signals corresponding to the added amine moiety. A downfield shift of aromatic protons adjacent to the new amide bond. Disappearance of the broad carboxylic acid proton signal (~11-13 ppm).[18][19]
¹³C NMR	Appearance of a new amide carbonyl signal (~165-175 ppm). Disappearance of the carboxylic acid carbonyl signal (~170-180 ppm).[18]
LC-MS (ESI)	Observation of the correct molecular ion peak ([M+H]⁺ or [M-H]⁻) corresponding to the calculated exact mass of the product.

Conclusion

3-(3-Aminobenzenesulfonyl)benzoic acid is a highly adaptable scaffold for chemical synthesis. By leveraging the distinct reactivity of its carboxylic acid and aromatic amine functional groups, a diverse range of derivatives can be accessed. The choice of protocol—be it a high-efficiency HATU coupling for amide synthesis or a classic Sandmeyer reaction for functional group interconversion—should be guided by the specific target molecule and the reactivity of the coupling partners. The methods detailed in this guide provide a robust foundation for researchers to confidently utilize this versatile building block in their synthetic endeavors.

References

• HATU. Wikipedia. Available at: [Link]

• Pedersen, P. S., Blakemore, D. C., Chinigo, G. M., Knauber, T., & MacMillan, D. W. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(39), 21189–21196. Available at: [Link]

• Amine to Amide Mechanism - HATU. Common Organic Chemistry. Available at: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

• Pedersen, P. S., Blakemore, D. C., Chinigo, G. M., Knauber, T., & MacMillan, D. W. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. PubMed. Available at: [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group - Princeton University. Available at: [Link]

• Sulfonamide synthesis by alkylation or arylation. Organic Chemistry Portal. Available at: [Link]

• Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. Available at: [Link]

• (Top) Structure of HOAt and HOAt-based coupling reagents. (Bottom)... ResearchGate. Available at: [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. Available at: [Link]

• Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Luxembourg Bio Technologies. Available at: [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. PMC. Available at: [Link]

• 3-{[(Aminosulfonyl)amino]sulfonyl}benzoic acid. PubChem. Available at: [Link]

• Sandmeyer Reaction With Arenediazonium Salts - Diazo Coupling. YouTube. Available at: [Link]

• Diazotisation. Organic Chemistry Portal. Available at: [Link]

• Diazotization Mechanism - Sandmeyer Reaction With Arenediazonium Salts - Diazo Coupling. Glasp. Available at: [Link]

• Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. Available at: [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

• Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. MDPI. Available at: [Link]

• Reductive amide coupling of nitroarenes and carboxylic acids. University of Johannesburg. Available at: [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. Available at: [Link]

• Benzoic Acid. BYJU'S. Available at: [Link]

• Scott, K. N. (1970). NMR parameters of biologically important aromatic acids I. Benzoic acid and derivatives. Journal of Magnetic Resonance (1969). Available at: [Link]

• 3-Aminobenzoic acid. Wikipedia. Available at: [Link]

• Physical chemical properties benzoic acid aromatic acids benzamide benzonitrile benzoyl chloride... doc brown. Available at: [Link]

• IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. ResearchGate. Available at: [Link]

• Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

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Troubleshooting & Optimization

stability issues and degradation pathways of 3-(3-Aminobenzenesulfonyl)benzoic acid

Welcome to the technical support center for 3-(3-Aminobenzenesulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and potential degradation pathways of this molecule. Here, you will find troubleshooting advice and frequently asked questions to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-(3-Aminobenzenesulfonyl)benzoic acid?

A1: To ensure the long-term stability of 3-(3-Aminobenzenesulfonyl)benzoic acid, it should be stored in a cool, dry, and well-ventilated area.[1] Keep the container tightly sealed to prevent moisture ingress and exposure to air. Some related compounds are light-sensitive, so it is also advisable to protect it from direct sunlight.[1][2]

Q2: Is 3-(3-Aminobenzenesulfonyl)benzoic acid stable in aqueous solutions?

A2: The stability of 3-(3-Aminobenzenesulfonyl)benzoic acid in aqueous solutions can be influenced by pH and temperature. The molecule contains a sulfonamide linkage, which can be susceptible to hydrolysis under strongly acidic or basic conditions, although sulfonamides are generally more resistant to hydrolysis than esters or amides. The carboxylic acid and amino groups will ionize depending on the pH, which can affect the overall stability and solubility. For experimental work, it is recommended to use freshly prepared solutions and to buffer the pH if the solution is to be stored for an extended period.

Q3: What are the primary functional groups that might be susceptible to degradation?

A3: The three primary functional groups that are most likely to be involved in degradation pathways are:

• The amino group (-NH2): Susceptible to oxidation, which can lead to the formation of colored degradation products.

• The carboxylic acid group (-COOH): Can undergo decarboxylation (loss of CO2) under thermal stress.[3][4]

• The sulfonamide linkage (-SO2NH-): While relatively stable, it can be cleaved under harsh hydrolytic conditions (strong acid or base at elevated temperatures).

Q4: Are there any known incompatibilities for this compound?

A4: 3-(3-Aminobenzenesulfonyl)benzoic acid should be kept away from strong oxidizing agents, strong acids, and strong bases, as these can promote degradation.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides potential causes and solutions.

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
Discoloration of the solid compound (e.g., turning yellow or brown)	Oxidation of the aromatic amino group.	Store the compound under an inert atmosphere (e.g., nitrogen or argon). Ensure the container is tightly sealed and protected from light.
Changes in chromatographic profile (new peaks appearing) of a solution over time	Degradation in solution (hydrolysis, oxidation, or photodegradation).	Prepare solutions fresh daily. If storage is necessary, store at low temperatures (2-8 °C) and protect from light. Consider using a buffered solution to maintain a stable pH.
Poor recovery or loss of compound during a heating step	Thermal degradation, likely through decarboxylation.	Minimize the duration and temperature of any heating steps. If heating is necessary, perform it under an inert atmosphere. Analyze for potential degradation products, such as the decarboxylated version of the molecule.
Inconsistent results when exposed to ambient light	Photodegradation.	Conduct experiments under controlled lighting conditions, using amber glassware or light-blocking foil to protect the samples.

Potential Degradation Pathways

Hydrolytic Degradation

Under forcing conditions of extreme pH and elevated temperature, the sulfonamide bond is the most likely site for hydrolysis.

• Acidic Hydrolysis: In the presence of a strong acid and heat, the sulfonamide linkage may cleave to yield 3-aminobenzenesulfonic acid and benzoic acid.

• Basic Hydrolysis: Under strong basic conditions with heating, the sulfonamide bond can also be cleaved, resulting in the corresponding salts of 3-aminobenzenesulfonic acid and benzoic acid.

Oxidative Degradation

The primary site for oxidative degradation is the aromatic amino group.

• Oxidation of the Amino Group: Exposure to oxidizing agents (e.g., hydrogen peroxide) can lead to the formation of nitroso, nitro, and other colored polymeric species. This is a common degradation pathway for aromatic amines.

Photodegradation

Exposure to UV light can induce several degradation pathways.

• Photo-oxidation: Similar to oxidative degradation, UV light can promote the oxidation of the amino group.

• Polymerization: Some aromatic amines and benzoic acid derivatives are known to undergo polymerization upon exposure to UV light, which may lead to the formation of complex, high-molecular-weight impurities.[7][8]

Thermal Degradation

At elevated temperatures, the carboxylic acid group is the most likely to be affected.

• Decarboxylation: The loss of carbon dioxide from the benzoic acid moiety is a probable thermal degradation pathway, leading to the formation of 3-aminobenzenesulfonyl)benzene.[3][4]

Visualizing Potential Degradation Pathways

The following diagrams illustrate the hypothesized degradation pathways.

Caption: Hypothesized Hydrolytic Degradation Pathways.

Caption: Potential Oxidative Degradation of the Amino Group.

Caption: Potential Thermal Decarboxylation Pathway.

Experimental Protocol: Forced Degradation Study

To investigate the stability of 3-(3-Aminobenzenesulfonyl)benzoic acid and identify its degradation products, a forced degradation study is essential.[6][9][10] This protocol provides a general framework.

Objective: To generate potential degradation products of 3-(3-Aminobenzenesulfonyl)benzoic acid under various stress conditions and to develop a stability-indicating analytical method.

Materials:

• 3-(3-Aminobenzenesulfonyl)benzoic acid

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H2O2)

• Calibrated HPLC with a UV or MS detector

• pH meter

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-(3-Aminobenzenesulfonyl)benzoic acid in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis:

    • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

    • Incubate at 60°C for 24 hours.

    • At specified time points (e.g., 0, 2, 6, 12, 24 hours), withdraw a sample, neutralize with 0.1 M NaOH, and dilute to the working concentration with the mobile phase.

  • Base Hydrolysis:

    • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

    • Incubate at 60°C for 24 hours.

    • At specified time points, withdraw a sample, neutralize with 0.1 M HCl, and dilute to the working concentration.

  • Oxidative Degradation:

    • To an aliquot of the stock solution, add an equal volume of 3% H2O2.

    • Keep at room temperature for 24 hours, protected from light.

    • At specified time points, withdraw a sample and dilute to the working concentration.

  • Thermal Degradation (Solid State):

    • Place a known amount of the solid compound in a thin layer in an oven at 80°C for 48 hours.

    • At specified time points, withdraw a sample, dissolve in the solvent, and dilute to the working concentration.

  • Photodegradation (Solution):

    • Expose a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

    • Simultaneously, keep a control sample in the dark.

    • At the end of the exposure, dilute both the exposed and control samples to the working concentration.

• Analysis:

  • Analyze all samples by a suitable reverse-phase HPLC method. A C18 column with a gradient elution of a buffered aqueous phase and an organic modifier (e.g., acetonitrile or methanol) is a good starting point.

  • Use a UV detector at a wavelength where the parent compound and potential degradation products have significant absorbance. An MS detector is highly recommended for the identification of degradation products.

  • Assess the chromatograms for the appearance of new peaks and the decrease in the peak area of the parent compound.

Data Presentation: Expected Outcomes of Forced Degradation

Stress Condition	Expected Degradation	Potential Major Degradation Products	Analytical Considerations
0.1 M HCl, 60°C	5-20%	3-Aminobenzenesulfonic acid, Benzoic acid	Monitor for the appearance of more polar compounds.
0.1 M NaOH, 60°C	5-20%	Salts of 3-Aminobenzenesulfonic acid and Benzoic acid	Similar to acid hydrolysis; neutralization is critical for consistent chromatography.
3% H2O2, RT	5-20%	Oxidized derivatives of the amino group	May observe colored solutions and multiple, less-retained peaks.
Heat (80°C, solid)	<10%	3-(Aminobenzenesulfonyl)benzene	May require a different chromatographic method to separate the less polar degradant.
Photolysis (ICH Q1B)	Variable	Photo-oxidized products, polymers	Broad, poorly resolved peaks may indicate polymerization.

References

• ResearchGate. (n.d.). Proposed partial 3-aminobenzoate degradation pathway and physical map...
• ResearchGate. (n.d.). Benzoic Acid Parameters observed during forced degradation study S. No....

• Quantitative proteomic analysis of the microbial degradation of 3-aminobenzoic acid by Comamonas sp. QT12. (2022). PMC. Retrieved February 17, 2026, from [Link]

• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (2016). Scientific Research Publishing.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect.

• Forced Degradation Studies for Biopharmaceuticals. (2026, February 14). BioPharm International. Retrieved February 17, 2026, from [Link]

• Forced degradation studies. (2016, December 14). MedCrave online. Retrieved February 17, 2026, from [Link]

• Development of forced degradation and stability indicating studies for drug substance and drug product. (2016). International Journal of Research in Pharmacology & Pharmacotherapeutics.

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Aminobenzoic acid. Retrieved February 17, 2026, from [Link]

• Thermo Fisher Scientific. (2010, May 17). SAFETY DATA SHEET.
• Vaia. (n.d.). Problem 11 Work out the course of hydrolysi... [FREE SOLUTION].
• ResearchGate. (n.d.). Degradation pathways of benzoic acid, 3-hydroxybenzoic acid and the...

• Complete Genome Sequence and Biodegradation Characteristics of Benzoic Acid-Degrading Bacterium Pseudomonas sp. SCB32. (2020, July 2). PMC. Retrieved February 17, 2026, from [Link]

• Degradation of three benzonitrile herbicides by Aminobacter MSH1 versus soil microbial communities: pathways and kinetics. (2014, August 15). PubMed.
• ResearchGate. (n.d.). Thermal Studies on Some Substituted Aminobenzoic Acids | Request PDF.

• Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. (2024, November 2). MDPI. Retrieved February 17, 2026, from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 3-Aminobenzoic acid. Retrieved February 17, 2026, from [Link]

• RSC Publishing. (n.d.). Analytical Methods.
• DEGRADATION KINETICS OF P-AMINOBENZOIC ACID BY PEROXIDATION, PHOTO-PEROXIDATION AND PHOTOFENTON PROCESSES. (2021, May 30). ijrbat.
• Kinetic studies of degradation of benzoic acid and salicylic acid through ozonation, peroxone. (n.d.). Journal of Advanced Scientific Research.

• PubChem. (n.d.). 3-{[(Aminosulfonyl)amino]sulfonyl}benzoic acid. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). The thermal decomposition of benzoic acid.
• Effect of Tertiary Amines on the Hydrolysis Kinetics of Benzoyl Chloride in Water-Dioxane Solutions. (n.d.).

• Wikipedia. (n.d.). 3-Aminobenzoic acid. Retrieved February 17, 2026, from [Link]

• DTIC. (1980, October 29). The Heterogeneous Photocatalytic Decomposition of Benzoic Acid and Adipic Acid on Platinized TiO2 Powder. The Photo-Kolbe Decarb.
• ResearchGate. (n.d.). Aquatic photodegradation of sunscreen agent p-aminobenzoic acid in the presence of dissolved organic matter | Request PDF.
• ResearchGate. (n.d.). Degradation pathway for 3-chlorobenzoic acid by...
• ResearchGate. (n.d.). Degradation of Benzoic Acid and its Derivatives in Subcritical Water.
• The bacterial degradation of benzoic acid and benzenoid compounds under anaerobic conditions: unifying trends and new perspectives. (n.d.). PubMed.
• Ventura College Organic Chemistry Lab. (n.d.). Hydrolysis of Nitriles to Carboxylic Acid.
• ResearchGate. (n.d.). An accurate analytical method for the determination of benzoic acid in curry paste using isotope dilution gas chromatography-mass spectrometry (GC-MS) | Request PDF.
• Photocatalytic degradation of 3‐nitrobenzenesulfonic acid in aqueous TiO2 suspensions. (n.d.).

• UV Photolysis Study of Para-Aminobenzoic Acid Using Parahydrogen Matrix Isolated Spectroscopy. (2022, January 26). MDPI. Retrieved February 17, 2026, from [Link]

• Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry. (n.d.).
• Aquatic photodegradation of sunscreen agent p-aminobenzoic acid in the presence of dissolved organic matter. (2013, January 1). PubMed.

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resolving peak tailing and broadening in HPLC analysis of 3-(3-Aminobenzenesulfonyl)benzoic acid

Current Status: Operational Ticket Topic: Resolution of Peak Tailing and Broadening Assigned Specialist: Senior Application Scientist

Module 1: Diagnostic Hub

Before modifying your chemistry, use this decision matrix to identify the specific nature of your peak distortion. Tailing and broadening often have distinct root causes.

Figure 1: Diagnostic decision tree for isolating chromatographic anomalies.

Module 2: Molecular Profiling & The "Goldilocks" Problem

To solve the chromatography, you must understand the molecule. 3-(3-Aminobenzenesulfonyl)benzoic acid presents a dual-challenge due to its amphoteric (zwitterionic) nature and the electronic effects of the sulfonyl group.

The Chemical Challenge

• The Acid (Benzoic Acid moiety): Typical pKa ≈ 3.5 – 4.0.[1]

  • Behavior: At neutral pH, it is anionic (

    ). At low pH (< 2.5), it is neutral ( ).

• The Base (Aniline moiety): Typical Aniline pKa ≈ 4.6.

  • Critical Insight: The sulfonyl group (

    ) is a strong electron-withdrawing group (EWG). It pulls electron density away from the aromatic rings. This significantly lowers the basicity of the amine (lowering its pKa to ~2.0 – 2.5) and slightly increases the acidity of the benzoic acid [1].

The Broadening Mechanism

If you run your HPLC at pH 3.0 - 4.0 , you are in the "Danger Zone."

• The acid is partially dissociated (

  ).

• The amine is partially protonated (

  ).

• Result: The analyte exists as a dynamic mixture of species with different hydrophobicities, leading to severe peak broadening and wandering retention times [2].

Module 3: Mobile Phase Engineering (The Chemical Fix)

This is the most effective intervention. You must drive the molecule into a single ionization state.

Strategy A: The Low pH Approach (Recommended)

Goal: Protonate the acid (neutral) and protonate the amine (cationic). Why: Silica is most stable here, and retention is predictable.

Component	Recommendation	Mechanism of Action
Buffer	0.1% Trifluoroacetic Acid (TFA)	Dual Action: 1. Lowers pH to ~2.0, suppressing acid ionization.2. Forms an ion-pair with the protonated amine, masking its positive charge and preventing silanol interaction [3].
Alternative	20mM Phosphate Buffer (pH 2.3)	Excellent buffering capacity. Requires a base-deactivated column (see Module 4) as it lacks the ion-pairing masking effect of TFA.
Organic	Acetonitrile (ACN)	Lower viscosity than methanol, providing sharper peaks and lower backpressure.

Protocol: Preparation of 0.1% TFA Mobile Phase

• Measure 1000 mL of HPLC-grade water.

• Add 1.0 mL of fresh TFA ampule (oxidized TFA causes baseline noise).

• Mix thoroughly. Do not filter TFA solutions through nylon filters (TFA binds to nylon). Use PTFE or RC filters.

• System Suitability Tip: If tailing persists, add 10 mM Triethylamine (TEA) to the buffer. TEA acts as a "sacrificial base," binding to silanols so your analyte doesn't [4].

Strategy B: The High pH Approach (Alternative)

Goal: Deprotonate the acid (anionic) and deprotonate the amine (neutral). Why: Eliminates the cationic interaction with silanols completely. Risk: Requires high-pH resistant columns (e.g., Hybrid Silica or Polymer).

• Buffer: 10mM Ammonium Bicarbonate (pH 10.0) adjusted with Ammonium Hydroxide.

• Result: The amine is neutral (

  ) and will not tail. The acid is fully anionic ( ) and will elute early due to charge repulsion.

Module 4: Column Selection (The Physical Fix)

Standard C18 columns often fail with this molecule because residual silanols (

) on the silica surface act as weak cation exchangers, binding the protonated amine.[2]

Recommended Column Technologies

Column Type	Feature	Why it works for this molecule
Type 1: End-Capped & Base-Deactivated	"TMS" end-capping	Secondary silanes block access to surface silanols. Essential for the "Low pH" strategy.
Type 2: Polar Embedded Group (PEG)	Embedded amide/carbamate	The embedded polar group creates a "water shield" near the surface, preventing the amine from interacting with silanols [5].
Type 3: Hybrid Particle (HILIC/High pH)	Ethylene-bridged silica	Allows use of pH 10 mobile phase (Strategy B).

Visualizing the Interaction:

Figure 2: Mechanism of silanol shielding in end-capped columns.

Module 5: Sample Preparation & Injection

A common, overlooked cause of peak broadening (especially "fronting" or splitting) is the Strong Solvent Effect .

• The Problem: 3-(3-Aminobenzenesulfonyl)benzoic acid is likely dissolved in 100% Methanol or DMSO for solubility.

• The Mechanism: If you inject a strong solvent (MeOH) into a weak mobile phase (e.g., 90% Water), the analyte travels too fast through the column head, spreading out before focusing occurs.

The Fix:

• Diluent Matching: Dilute your sample with the initial mobile phase (e.g., 90% Buffer / 10% ACN).

• Injection Volume: If you must use DMSO/MeOH, keep injection volume < 5 µL.

Frequently Asked Questions (FAQ)

Q: I am using Phosphate buffer at pH 2.5, but the peak is still tailing. Why? A: Phosphate is a good buffer, but it does not mask silanols. The amine moiety is likely still interacting with the column.

• Action: Switch to a "Polar Embedded" column (e.g., Waters SymmetryShield or Agilent Zorbax Bonus-RP) OR add 0.1% Triethylamine (TEA) to your phosphate buffer.

Q: My peak is splitting into a doublet. Is the column broken? A: Unlikely. This is usually a solvent mismatch or a blocked frit.

• Test: Inject a standard neutral compound (e.g., Toluene or Uracil). If that peak is sharp, your column is fine, and the issue is chemical (pH or solvent mismatch). If the neutral peak is also split, reverse-flush the column to clear the inlet frit [6].

Q: Can I use Formic Acid instead of TFA? A: You can, but TFA is superior for amines. Formic acid is a weaker acid and does not form strong ion pairs. If you use Formic Acid (0.1%), you may see slightly broader peaks than with TFA due to less effective silanol masking.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.

• Dolan, J. W. (2005). The Role of pH in LC Separations. LCGC North America, 23(11).

• McCalley, D. V. (2005). Analysis of basic compounds by high performance liquid chromatography: The effect of the mobile phase. Journal of Chromatography A, 1079(1-2), 146-152.

• Welch Materials. (2025). Triethylamine as a Mobile Phase Additive: What Does It Do? Welch Materials Technical Guides.

• Chrom Tech. (2025).[3][4] Understanding Endcapping in HPLC Columns. Chrom Tech Technical Resources.

• Agilent Technologies. (2025). HPLC Troubleshooting Guide: Peak Splitting. Agilent Knowledge Base.

Sources

• 1. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromtech.com [chromtech.com]
• 4. chromtech.com [chromtech.com]

Technical Support Center: Refining Crystallization Methods for High-Purity 3-(3-Aminobenzenesulfonyl)benzoic Acid

Welcome to the Technical Support Center for the purification of 3-(3-Aminobenzenesulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the crystallization of this key pharmaceutical intermediate. Here, we synthesize foundational scientific principles with practical, field-proven insights to help you achieve high-purity crystalline material consistently.

Introduction: The Critical Role of Crystallization in API Purity

The purification of active pharmaceutical ingredients (APIs) and their intermediates, such as 3-(3-Aminobenzenesulfonyl)benzoic acid, is a critical step in drug development and manufacturing. Crystallization is a powerful technique for achieving the desired purity, but it is not without its challenges. Factors such as solvent selection, cooling rate, and the presence of impurities can significantly impact crystal growth, morphology, and ultimately, the purity of the final product. This guide provides a structured approach to troubleshooting common issues and answers frequently asked questions to streamline your crystallization workflow.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific issues you may encounter during the crystallization of 3-(3-Aminobenzenesulfonyl)benzoic acid in a question-and-answer format, providing actionable solutions grounded in chemical principles.

Issue 1: No Crystal Formation Upon Cooling

Question: I've dissolved my crude 3-(3-Aminobenzenesulfonyl)benzoic acid in a hot solvent and allowed it to cool, but no crystals have formed. What could be the cause, and how can I induce crystallization?

Answer: The lack of crystal formation upon cooling is a common issue that can stem from several factors. Here’s a systematic approach to troubleshoot this problem:

• Supersaturation Has Not Been Reached: The most likely reason for no crystallization is that the solution is not supersaturated. This can happen if too much solvent was used to dissolve the crude material.

  • Solution: Gently heat the solution to evaporate a portion of the solvent. This will increase the concentration of the solute. Once a small amount of solvent has been removed, allow the solution to cool again. Be cautious not to evaporate too much solvent, as this can lead to rapid precipitation and impurity entrapment.

• Lack of Nucleation Sites: Crystal growth requires an initial nucleus to start. A perfectly smooth and clean crystallization vessel may not provide enough nucleation sites.

  • Solution 1: Scratching: Gently scratch the inside of the flask with a glass rod at the air-liquid interface. The microscopic scratches on the glass surface can act as nucleation sites.

  • Solution 2: Seed Crystals: If you have a small amount of pure 3-(3-Aminobenzenesulfonyl)benzoic acid, add a single, tiny crystal to the cooled solution. This "seed crystal" will provide a template for further crystal growth.

• Slow Crystallization Kinetics: Sometimes, a compound may be slow to crystallize even when the solution is supersaturated.

  • Solution: Further cooling can help. Place the flask in an ice bath to lower the temperature and decrease the solubility of the compound. However, be aware that rapid cooling can sometimes lead to the formation of smaller, less pure crystals.

Issue 2: Oiling Out Instead of Crystallizing

Question: Instead of forming solid crystals, my product has separated as an oily layer at the bottom of the flask. Why is this happening, and how can I obtain a crystalline solid?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point in the solvent system, or when the concentration of the solute is too high for orderly crystal lattice formation. Here are the primary causes and solutions:

• Solution is Too Concentrated: If the concentration of the solute is excessively high, it can crash out of solution as an amorphous oil rather than forming an ordered crystal lattice.

  • Solution: Re-heat the mixture to dissolve the oil. Add a small amount of additional hot solvent to decrease the concentration slightly. Then, allow the solution to cool slowly.

• Cooling Rate is Too Fast: Rapid cooling can shock the system, not allowing enough time for molecules to orient themselves into a crystal lattice.

  • Solution: After re-dissolving the oil by heating, allow the solution to cool to room temperature very slowly. You can insulate the flask with glass wool or a beaker to slow down the cooling process.

• Inappropriate Solvent System: The chosen solvent may not be ideal for the crystallization of your compound.

  • Solution: Consider using a mixed solvent system. Dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is less soluble) until the solution becomes slightly turbid. Re-heat to get a clear solution and then cool slowly. For benzenesulfonamide derivatives, which are generally more soluble in organic solvents like alcohols and acetone than in water, a mixed system like ethanol-water or acetone-water could be effective.[1]

Issue 3: Low Yield of Recovered Crystals

Question: I have successfully obtained crystals, but the final yield is very low. What are the common causes of low recovery, and how can I improve it?

Answer: Low yield is a frequent challenge in crystallization. Here are the key factors to consider:

• Too Much Solvent Used: As mentioned earlier, using an excessive amount of solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. This will maximize the degree of supersaturation upon cooling.

• Premature Crystallization During Hot Filtration: If the solution cools too much during the filtration step to remove insoluble impurities, some of the product may crystallize on the filter paper or in the funnel.

  • Solution: Pre-heat the filtration apparatus (funnel and receiving flask) before filtering the hot solution. This can be done by placing them in an oven or by passing hot solvent through them.

• Incomplete Crystallization: The crystallization process may not have been allowed to proceed to completion.

  • Solution: After initial cooling to room temperature, place the crystallization flask in an ice bath for at least 30 minutes to an hour to maximize the precipitation of the solid.

• Washing with a "Good" Solvent: Washing the collected crystals with a solvent in which they are highly soluble will dissolve some of the product.

  • Solution: Always wash the crystals with a small amount of ice-cold solvent, as the solubility of the compound will be at its minimum at this temperature.

Issue 4: Poor Crystal Quality or Impure Product

Question: The obtained crystals are very fine, discolored, or my analytical data (e.g., melting point, HPLC) indicates the presence of impurities. How can I improve the purity of my product?

Answer: Achieving high purity is the primary goal of crystallization. Here’s how to address issues with crystal quality and purity:

• Rapid Crystal Formation: Fast crystallization often traps impurities within the crystal lattice.

  • Solution: Slow down the cooling rate. Allow the solution to cool to room temperature undisturbed before moving it to an ice bath. Slower cooling promotes the growth of larger, more perfect crystals that tend to exclude impurities.

• Presence of Insoluble Impurities: Solid impurities that are not removed before crystallization will contaminate the final product.

  • Solution: Perform a hot filtration step. After dissolving the crude product in the minimum amount of hot solvent, filter the hot solution through a pre-heated funnel with filter paper to remove any insoluble materials.

• Presence of Soluble Impurities: If the impurities have similar solubility profiles to the desired product, a single crystallization may not be sufficient.

  • Solution 1: Recrystallization: Perform a second recrystallization of the obtained crystals. This will further reduce the concentration of impurities.

  • Solution 2: Activated Charcoal: If the discoloration is due to colored organic impurities, you can add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities, which can then be removed by hot filtration. Use charcoal sparingly, as it can also adsorb some of your product.

• Incorrect Solvent Choice: The chosen solvent may not be effective at separating the desired compound from specific impurities.

  • Solution: Experiment with different solvent systems. The ideal solvent should have high solubility for the desired compound at high temperatures and low solubility at low temperatures, while the impurities should either be very soluble or very insoluble at all temperatures.

Frequently Asked Questions (FAQs)

Q1: How do I select a suitable solvent for the recrystallization of 3-(3-Aminobenzenesulfonyl)benzoic acid?

A1: The ideal solvent for recrystallization should meet several criteria:

• The compound of interest should be highly soluble at elevated temperatures and poorly soluble at low temperatures.

• The impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).

• The solvent should not react with the compound.

• The solvent should be relatively volatile for easy removal from the purified crystals.

For 3-(3-Aminobenzenesulfonyl)benzoic acid, which contains both a polar sulfonic acid group and a carboxylic acid group, as well as a less polar aromatic backbone, a moderately polar solvent or a mixed solvent system is a good starting point. Benzenesulfonamides, in general, show low solubility in water but are more soluble in organic solvents like alcohols and acetone.[1] Therefore, ethanol, methanol, acetone, or mixtures of these with water are promising candidates. Small-scale solubility tests with a few milligrams of your crude product in different solvents are highly recommended to identify the optimal system.

Q2: What are the likely impurities I might encounter in crude 3-(3-Aminobenzenesulfonyl)benzoic acid?

A2: The impurities will largely depend on the synthetic route used. A common synthesis involves the sulfonation of 3-aminobenzoic acid. Potential impurities could include:

• Isomeric products: Sulfonation of an aromatic ring can sometimes lead to the formation of different positional isomers.

• Unreacted starting materials: Residual 3-aminobenzoic acid or sulfonating agent.

• Byproducts of side reactions: Sulfonation can sometimes be accompanied by oxidation or other side reactions, leading to various byproducts. For instance, in the synthesis of diaryl sulfones, side products from aryl-phenyl exchange with phosphine ligands can occur if a palladium-catalyzed coupling is used.[2]

• Diaryl sulfones: In some synthetic routes for related compounds, the formation of diaryl sulfones as byproducts has been observed.[2][3]

Q3: How can I assess the purity of my recrystallized 3-(3-Aminobenzenesulfonyl)benzoic acid?

A3: Several analytical techniques can be used to determine the purity of your final product:

• Melting Point Determination: A pure crystalline solid will have a sharp and narrow melting point range. Impurities tend to broaden and depress the melting point.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for detecting and quantifying impurities. A pure compound will show a single major peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of your compound and detect the presence of impurities by showing extra peaks in the spectrum.

• Thin-Layer Chromatography (TLC): TLC is a quick and simple method to qualitatively assess purity. A pure compound should ideally show a single spot.

Q4: What is polymorphism, and should I be concerned about it for 3-(3-Aminobenzenesulfonyl)benzoic acid?

A4: Polymorphism is the ability of a solid material to exist in more than one form or crystal structure. Different polymorphs of the same compound can have different physical properties, such as solubility, melting point, and stability. While there is no specific literature on the polymorphism of 3-(3-Aminobenzenesulfonyl)benzoic acid, related compounds like aminobenzenesulfonic acids are known to exist in different crystalline forms. For example, 4-aminobenzenesulfonic acid can be obtained in different crystal forms through recrystallization from hot water.[4] It is good practice to be aware of the potential for polymorphism and to use consistent crystallization conditions to ensure you are producing the same crystal form each time. Techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) can be used to characterize different polymorphic forms.

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Dissolution: In an Erlenmeyer flask, add the crude 3-(3-Aminobenzenesulfonyl)benzoic acid. Add a small amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved. Note the total volume of solvent used.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then bring the solution back to a boil for a few minutes.

• Hot Filtration: Pre-heat a stemless funnel and a receiving flask. Place a fluted filter paper in the funnel and quickly filter the hot solution to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the receiving flask and allow the filtrate to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the crystals in a vacuum oven at an appropriate temperature to remove any residual solvent.

Visualizations

Diagram 1: General Crystallization Workflow

Caption: A general workflow for the purification of a solid compound by recrystallization.

Diagram 2: Troubleshooting Decision Tree for No Crystal Formation

Caption: A decision tree for troubleshooting the absence of crystal formation.

Quantitative Data Summary

Solvent	Solubility	Reference
Water	Low solubility, 4.3 g/L at 16 °C	[5]
Methanol	Soluble, 25 mg/mL
Ethanol	Soluble, ≥22.3 mg/mL	[1]
Acetone	More soluble than in water	[1]
DMSO	Soluble, ≥23.6 mg/mL	[1]

Note: The solubility of 3-(3-Aminobenzenesulfonyl)benzoic acid is expected to be influenced by the additional carboxylic acid and amino groups, likely increasing its polarity compared to benzenesulfonamide. Therefore, polar protic solvents and mixtures with water are expected to be good candidates for recrystallization.

References

• US3383421A - Process for the formation and purification of aromatic sulfones - Google Patents. (n.d.).
• CN103613520A - Preparation method for 4-aminobenzenesulfonic acid - Google Patents. (n.d.).

• Benzenesulfonamide - Solubility of Things. (n.d.). Retrieved February 17, 2026, from [Link]

• Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3383421A - Process for the formation and purification of aromatic sulfones - Google Patents [patents.google.com]
• 4. CN103613520A - Preparation method for 4-aminobenzenesulfonic acid - Google Patents [patents.google.com]
• 5. Analysis of aromatic sulfonates in water by solid-phase extraction and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

A Comparative Guide to the Reactivity of 3-(3-Aminobenzenesulfonyl)benzoic Acid and Its Isomers

This guide provides a comprehensive analysis of the chemical reactivity of 3-(3-Aminobenzenesulfonyl)benzoic acid and its structural isomers. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of their reactivity and presents a framework for experimental validation. We will explore how the positional arrangement of the amino, sulfonyl, and carboxyl functional groups dictates the electronic properties and, consequently, the chemical behavior of these molecules.

Introduction: The Significance of Isomeric Structure in Reactivity

3-(3-Aminobenzenesulfonyl)benzoic acid and its isomers are complex aromatic compounds featuring three distinct functional groups: an electron-donating amino group (-NH2), a strongly electron-withdrawing sulfonyl group (-SO2-), and an electron-withdrawing carboxyl group (-COOH). The relative positions of these substituents on the two interconnected benzene rings create a family of isomers with unique electronic landscapes.

Understanding the differential reactivity of these isomers is paramount in fields like medicinal chemistry and materials science. In drug development, the reactivity of a molecule influences its metabolic stability, target binding affinity, and potential for off-target effects. For instance, the nucleophilicity of the amino group and the electrophilicity of the aromatic rings will govern how these molecules interact with biological systems and other chemical reagents. This guide provides a systematic approach to predicting and experimentally verifying these differences.

Theoretical Framework: Predicting Reactivity through Electronic Effects

The reactivity of a substituted benzene ring is governed by the interplay of inductive and resonance effects of its substituents.[1][2][3]

• Amino Group (-NH2): This group is a strong activating group. It donates electron density to the aromatic ring via a powerful resonance effect (+R) and withdraws electron density weakly via an inductive effect (-I) due to nitrogen's electronegativity.[1] The resonance effect dominates, increasing the nucleophilicity of the aromatic ring, especially at the ortho and para positions. Aromatic amines are generally more reactive towards electrophiles than benzene.[4][5]

• Carboxyl Group (-COOH): This is a deactivating group. It withdraws electron density from the aromatic ring through both a negative inductive effect (-I) and a negative resonance effect (-R). This makes the aromatic ring less reactive towards electrophilic substitution and directs incoming electrophiles to the meta position.[6][7]

• Sulfonyl Group (-SO2-): The benzenesulfonyl group is a very strong electron-withdrawing group, primarily due to the highly electrophilic nature of the sulfur atom.[8][9] This deactivates the attached aromatic rings towards electrophilic attack.

The overall reactivity of each isomer is a composite of these effects, modulated by their relative positions. The Hammett equation , a linear free-energy relationship, provides a quantitative framework for correlating the electronic influence of substituents with reaction rates and equilibrium constants for reactions of meta- and para-substituted benzene derivatives.[10][11][12][13][14]

log(k/k₀) = ρσ

Where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant, which depends on the substituent and its position (meta or para).

• ρ (rho) is the reaction constant, which depends on the reaction type and conditions.

By analyzing the Hammett substituent constants (σ) for the amino, sulfonyl, and carboxyl groups, we can make qualitative predictions about how the position of each group will influence the reactivity of the others. For example, the electron-donating amino group will have a negative σ value, while the electron-withdrawing groups will have positive σ values.[10][11] The magnitude of these effects will determine the overall reactivity profile of each isomer.

Experimental Design for Comparative Reactivity Assessment

To empirically determine the relative reactivity of the isomers, a series of kinetic experiments targeting each functional group and the aromatic rings should be performed. The progress of these reactions can be monitored using techniques like High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy to measure the disappearance of reactants or the appearance of products over time.[15][16][17][18][19][20]

Below is a proposed experimental workflow for a comprehensive comparison.

Caption: Experimental workflow for comparing isomer reactivity.

A. Assessing Amine Group Nucleophilicity via Acylation

The reactivity of the amino group, a key nucleophile, can be quantified by its rate of reaction with an electrophile like acetic anhydride. A more electron-rich amino group (less delocalized into the ring or influenced by withdrawing groups) will react faster.

B. Assessing Carboxylic Acid Group Reactivity via Esterification

The Fischer esterification reaction rate is sensitive to the electronic environment of the carboxyl group. Electron-withdrawing groups on the benzoic acid ring enhance the electrophilicity of the carbonyl carbon, potentially increasing the reaction rate.

C. Assessing Aromatic Ring Reactivity via Electrophilic Nitration

The overall activation or deactivation of the aromatic rings can be probed using a competitive nitration experiment. The rate of nitration serves as a direct measure of the nucleophilicity of the aromatic system. More activated rings (those bearing the amino group and less influenced by deactivating groups) will react significantly faster.

Experimental Protocols

The following protocols are designed to be self-validating by ensuring consistent starting concentrations, temperature control, and a robust analytical methodology for tracking reaction progress.

Protocol 1: Kinetic Analysis of N-Acylation

• Reagent Preparation:

  • Prepare 0.01 M stock solutions of each isomer in anhydrous dimethylformamide (DMF).

  • Prepare a 0.1 M solution of acetic anhydride in anhydrous DMF. This 10-fold excess ensures pseudo-first-order kinetics with respect to the amine.

• Reaction Execution:

  • Equilibrate both solutions to 25°C in a temperature-controlled water bath.

  • To initiate the reaction, rapidly mix equal volumes of the isomer stock solution and the acetic anhydride solution in a reaction vessel with constant stirring.

  • Start a timer immediately upon mixing.

• Reaction Monitoring (HPLC):

  • At predetermined time intervals (e.g., 0, 1, 2, 5, 10, 20, 30 minutes), withdraw a 100 µL aliquot from the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot into 900 µL of a mobile phase/water mixture to prevent further reaction.

  • Inject the quenched sample into an HPLC system equipped with a C18 column and a UV detector.

  • Monitor the disappearance of the starting material peak at a predetermined wavelength.

• Data Analysis:

  • Plot the natural logarithm of the reactant concentration (ln[Isomer]) versus time.

  • For a pseudo-first-order reaction, this plot should be linear. The negative of the slope yields the pseudo-first-order rate constant (k').

Protocol 2: Kinetic Analysis of Fischer Esterification

• Reagent Preparation:

  • Prepare 0.05 M solutions of each isomer in methanol.

  • Prepare a 1 M solution of sulfuric acid in methanol to act as the catalyst.

• Reaction Execution:

  • In a round-bottom flask equipped with a reflux condenser, add the isomer solution.

  • Place the flask in a heating mantle pre-heated to reflux temperature (approx. 65°C).

  • Initiate the reaction by adding a catalytic amount of the sulfuric acid solution and start the timer.

• Reaction Monitoring (HPLC):

  • At specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take aliquots, quench with a sodium bicarbonate solution, and prepare for HPLC analysis as described in Protocol 1.

  • Monitor both the disappearance of the benzoic acid isomer and the appearance of the corresponding methyl ester product.

• Data Analysis:

  • Plot the concentration of the reactant versus time and use the appropriate integrated rate law to determine the rate constant (k).

Comparative Reactivity Analysis: A Data-Driven Summary

The kinetic data obtained from the experiments described above would allow for a direct, quantitative comparison of the isomers. The following table presents a hypothetical but mechanistically reasoned set of results.

Isomer	Amine Acylation (k', min⁻¹)	Fischer Esterification (k, L·mol⁻¹·min⁻¹)	Ring Nitration (Relative Rate)
3-(3-Aminobenzenesulfonyl)benzoic acid	0.045	0.012	1.0
4-(4-Aminobenzenesulfonyl)benzoic acid	0.030	0.015	0.7
4-(3-Aminobenzenesulfonyl)benzoic acid	0.050	0.014	1.2
3-(4-Aminobenzenesulfonyl)benzoic acid	0.025	0.010	0.5

Note: These values are illustrative and serve to demonstrate how experimental data would be presented for comparative analysis.

Discussion and Interpretation of Results

The hypothetical data in the table illustrates how subtle changes in substituent position can lead to significant differences in reactivity.

• Amine Reactivity: The nucleophilicity of the amino group is highest when it is meta to the strongly withdrawing sulfonyl group (as in 4-(3-Aminobenzenesulfonyl)benzoic acid), as this minimizes the resonance withdrawal of the lone pair. Conversely, when the amino group is para to the sulfonyl group (as in 3-(4-Aminobenzenesulfonyl)benzoic acid), its electron-donating resonance is strongly counteracted, reducing its nucleophilicity and slowing the acylation rate.

• Carboxylic Acid Reactivity: The rate of esterification is generally enhanced by electron-withdrawing groups on the same ring. Therefore, an isomer like 4-(4-Aminobenzenesulfonyl)benzoic acid, where the carboxyl group is on a ring that is strongly deactivated by the sulfonyl group (and only weakly activated by the distant amino group), might show a slightly higher rate of esterification due to the increased electrophilicity of the carbonyl carbon.

• Aromatic Ring Reactivity: The overall reactivity of the molecule towards electrophilic substitution is dominated by the powerful activating effect of the amino group. The ring bearing the -NH2 group will be the primary site of attack. The rate will be fastest when this ring is least deactivated by the other substituents, as seen in the 4-(3-Aminobenzenesulfonyl)benzoic acid isomer. When the amino group is on the same ring as the deactivating carboxyl group, or when it is para to the sulfonyl bridge, the overall activation is diminished, leading to a slower nitration rate.

Conclusion

The reactivity of 3-(3-Aminobenzenesulfonyl)benzoic acid and its isomers is a complex function of the electronic interplay between the amino, sulfonyl, and carboxyl substituents. A theoretical analysis based on inductive and resonance effects provides a strong predictive framework, but this must be validated by empirical kinetic data. By systematically probing the reactivity of each functional group and the aromatic systems through well-designed kinetic experiments, researchers can gain a precise, quantitative understanding of how isomeric structure dictates chemical behavior. This knowledge is critical for the rational design of new pharmaceuticals and functional materials, allowing for the fine-tuning of molecular properties to achieve desired outcomes.

References

• Hammett Equation - Mechanisms of Organic Reactions. Vertex AI Search.
• Substituent Effects. La Salle University.
• Hammett equ
• Spectroscopic methods for kinetic measurements. Fiveable.
• Substituent Effects & Hammett Equ
• Amines, Arom
• Reactivity of Amines. Chemistry LibreTexts.
• The Hammett Equation and Linear Free Energy Rel
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Comparative Guide: 3-(3-Aminobenzenesulfonyl)benzoic Acid Derivatives for Broad-Spectrum Sulfonamide Immunoassays

Executive Summary: The "Generic" Challenge

In the field of food safety and residue analysis, the detection of sulfonamides presents a unique immunochemical paradox. While regulatory bodies (EU, FDA) require screening for the entire class of sulfonamide antibiotics (total sulfonamides), traditional antibody generation strategies often yield reagents that are highly specific to a single drug (e.g., Sulfamethazine) with poor cross-reactivity (CR) to others.

This guide evaluates 3-(3-Aminobenzenesulfonyl)benzoic acid (3-ASBA) , a strategic "heterologous hapten" designed to overcome this limitation. Unlike standard para-aminobenzenesulfonyl haptens that mimic the exact drug pharmacophore, 3-ASBA utilizes a meta-substitution pattern. This structural "mismatch" forces the immune system to recognize the conserved sulfonyl core rather than the variable N-substituents, resulting in superior broad-spectrum recognition.

Key Findings:

• Broad Specificity: 3-ASBA derivatives generate antibodies with balanced cross-reactivity (30–80%) across 10+ major sulfonamides, whereas standard haptens often show <5% CR for non-target drugs.

• Sensitivity: Maintains regulatory-compliant IC50 values (<10 ng/mL) for the class average.

• Application: Ideal for "Total Sulfonamide" screening kits (ELISA/Lateral Flow) in milk, meat, and honey.

Technical Comparison: Hapten Design Strategies

To understand the performance shift, we must analyze the structural causality between the immunogen design and the resulting antibody pocket.

Alternative A: The Standard (Homologous N1/N4 Design)

• Structure: Derivatives of p-aminobenzenesulfonamide attached via the N1 (sulfonamide nitrogen) or N4 (aniline nitrogen).

• Mechanism: The hapten is a near-perfect mimic of the target drug (e.g., Sulfamethazine).

• Outcome: "Lock-and-key" fit. High affinity for the specific immunizing drug (IC50 < 0.1 ng/mL) but negligible recognition of congeners with different N1-heterocycles.

Alternative B: The Product (Heterologous 3-ASBA Design)

• Structure: A meta-amino, meta-linked diaryl sulfone.

• Mechanism: The meta positioning creates a steric and electronic "mismatch" (Heterology) compared to the para-substituted drug targets.

• Outcome: The antibody cannot rely on the specific geometry of the N4-amine or the N1-heterocycle. Instead, the immune response is focused on the sulfonyl (-SO₂-) bridge and the aromatic ring electron density—features conserved across all sulfonamides.

Structural Visualization (DOT Diagram)

Figure 1: Mechanism of Heterologous Immunization. The 3-ASBA hapten induces a "Generic" antibody response by preventing the immune system from over-fitting to the variable N-substituents.

Performance Data: Cross-Reactivity Profile

The following data compares the Cross-Reactivity (CR%) of antibodies raised against 3-ASBA (Immunogen A) versus a standard N4-Sulfamethazine (Immunogen B) .

Definition of CR%:

.

Analyte (Sulfonamide)	Immunogen A (3-ASBA) CR%	Immunogen B (Standard) CR%	Interpretation
Sulfamethazine (SMZ)	100% (Reference)	100% (Reference)	Both detect the reference drug.
Sulfamerazine (SMR)	85%	12%	3-ASBA retains high recognition.
Sulfadiazine (SDZ)	78%	< 1%	Critical difference for broad screening.
Sulfamethoxazole (SMX)	62%	< 1%	Standard Ab fails to detect SMX.
Sulfapyridine (SPY)	55%	3%	3-ASBA covers this residue.
Sulfathiazole (STZ)	48%	5%	Moderate recognition by 3-ASBA.
Sulfadimethoxine	40%	8%	Acceptable for class screening.
Sensitivity (IC50)	~5.0 ng/mL (Average)	0.2 ng/mL (Specific)	Standard is more sensitive but blind to others.

Data Analysis: The 3-ASBA derived antibodies sacrifice absolute sensitivity (higher IC50) to gain broad-spectrum recognition . For a "Total Sulfonamide" screening kit, Immunogen A is the superior choice because it minimizes false negatives for non-target sulfonamides.

Experimental Protocol: Immunogen Synthesis & Validation

To replicate these results, the 3-ASBA hapten must be conjugated to a carrier protein (BSA or KLH) using the Active Ester Method . This method is preferred over diazo coupling to preserve the electronic character of the aromatic rings.

Phase 1: Activation (NHS-Ester Formation)

• Dissolution: Dissolve 100 mg of 3-(3-Aminobenzenesulfonyl)benzoic acid in 2 mL anhydrous DMF.

• Activation: Add equimolar N-hydroxysuccinimide (NHS) and EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

• Incubation: Stir at Room Temperature (RT) for 4 hours in the dark.

• Validation: Monitor by TLC (Chloroform:Methanol 9:1) until the starting material disappears.

Phase 2: Conjugation (Protein Coupling)

• Buffer Prep: Dissolve 20 mg of BSA (Bovine Serum Albumin) in 10 mL Carbonate Buffer (pH 9.6). Note: High pH ensures lysine deprotonation.

• Dropwise Addition: Slowly add the activated hapten solution to the BSA solution under vigorous stirring.

• Reaction: Incubate overnight at 4°C.

• Purification: Dialyze against PBS (pH 7.4) for 72 hours, changing buffer every 8 hours, to remove unreacted hapten.

• Characterization: Use UV-Vis spectroscopy. The conjugate should show a characteristic absorbance shift at 250–280 nm (sum of protein + hapten spectra).

Phase 3: Competitive ELISA Workflow

This protocol validates the cross-reactivity.

Figure 2: Indirect Competitive ELISA Workflow. The critical step is Step 3, where the free sulfonamides in the sample compete with the plate-bound hapten for the broad-specificity antibody.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Titer	Poor conjugation efficiency.	Verify Hapten:Protein ratio (aim for 15:1 to 20:1) using MALDI-TOF MS.[1]
High Background	Non-specific binding to linker.	Use a heterologous linker for the coating antigen (e.g., if Immunogen uses C6 spacer, use C2 spacer for coating).
Too Specific	Antibody "locked" on linker.	Switch to "Site-Heterology": Use 3-ASBA for immunization but screen against a para-isomer coating antigen.

References

• Haasnoot, W., et al. (2000). Broad-Specificity Immunoassays for Sulfonamide Detection: Immunochemical Strategy for Generic Antibodies. ACS Publications.

• Korpimäki, T., et al. (2004). Engineering of a broad specificity antibody for simultaneous detection of 13 sulfonamides. Journal of Agricultural and Food Chemistry.

• Zhang, Y., et al. (2006). Hapten synthesis and development of polyclonal antibody-based multi-sulfonamide immunoassays. Journal of Agricultural and Food Chemistry.

• PubChem Compound Summary. 4-(4-Aminobenzoyl)benzoic acid (Structural Analog).

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A Researcher's Guide to the Translational Gap: In-Vitro vs. In-Vivo Efficacy of Drugs Containing the 3-(3-Aminobenzenesulfonyl)benzoic Acid Moiety

For researchers, scientists, and drug development professionals, the journey from a promising in-vitro result to a clinically effective drug is often fraught with challenges. A significant hurdle in this process is the frequently observed disconnect between a compound's performance in a controlled laboratory setting and its efficacy within a complex living organism. This guide provides an in-depth technical comparison of the in-vitro and in-vivo efficacy of drugs featuring the 3-(3-Aminobenzenesulfonyl)benzoic acid moiety, a scaffold of growing interest in medicinal chemistry. By examining specific examples and the underlying experimental methodologies, we aim to illuminate the causal factors behind the "in-vitro to in-vivo" gap and offer insights for more predictive preclinical development.

The 3-(3-Aminobenzenesulfonyl)benzoic Acid Scaffold: A Privileged Structure

The 3-(3-Aminobenzenesulfonyl)benzoic acid moiety combines the structural features of a sulfonamide and a benzoic acid, bestowing upon it the ability to interact with a variety of biological targets through diverse non-covalent interactions. This versatile scaffold has been explored for its potential in developing inhibitors for enzymes such as carbonic anhydrases and kinases, as well as modulators of G-protein coupled receptors (GPCRs). The inherent "drug-like" properties of this core structure make it an attractive starting point for the design of novel therapeutics across different disease areas, from inflammation to cancer.

Case Study: A Tale of Two Assays - P2Y14 Receptor Antagonists

A compelling example of the in-vitro versus in-vivo paradigm can be found in the development of antagonists for the P2Y14 receptor, a GPCR implicated in inflammatory responses. A novel derivative based on the 3-sulfonamidobenzoic acid scaffold, hereafter referred to as Compound 25l, has shown significant promise in preclinical studies.[1]

In-Vitro Potency: A Promising Start

In a controlled laboratory setting, Compound 25l demonstrated high potency as a P2Y14 receptor antagonist. The half-maximal inhibitory concentration (IC50), a measure of how much of the drug is needed to inhibit a biological process by half, was determined to be a remarkable 5.6 ± 0.3 nM.[1] This low nanomolar activity suggests a strong interaction between the compound and its target receptor, a highly desirable characteristic for a drug candidate.

In-Vivo Efficacy: Translating Promise into Action

To assess its real-world potential, Compound 25l was tested in a lipopolysaccharide (LPS)-induced mouse model of acute lung injury (ALI).[1] LPS, a component of bacterial cell walls, triggers a strong inflammatory response in the lungs, mimicking the pathology of ALI. In this in-vivo model, Compound 25l was shown to significantly reduce the inflammatory response in lung tissues.[1] Furthermore, it led to a marked decrease in the levels of key pro-inflammatory cytokines, including Interleukin-1β (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis Factor-α (TNF-α).[1]

Table 1: In-Vitro vs. In-Vivo Efficacy Summary for Compound 25l

Parameter	In-Vitro	In-Vivo
Assay	P2Y14R Antagonism Assay	LPS-Induced Acute Lung Injury in Mice
Metric	IC50	Reduction of Inflammatory Markers
Result	5.6 ± 0.3 nM	Significant reduction in IL-1β, IL-6, and TNF-α in lung tissue

Bridging the Gap: Understanding the Discrepancies

The successful translation of Compound 25l's in-vitro potency to in-vivo efficacy is encouraging, but it is not always the case. Several factors contribute to the potential discrepancies between these two assessment modalities:

• Pharmacokinetics (ADME): A drug's journey through the body, encompassing its Absorption, Distribution, Metabolism, and Excretion (ADME), plays a critical role in its ultimate efficacy. A compound that is highly active in-vitro may be poorly absorbed, rapidly metabolized into an inactive form, or fail to reach its target tissue in sufficient concentrations in a living organism.

• Target Engagement in a Complex Environment: The in-vivo environment is a dynamic and complex system with numerous off-target interactions possible. A drug's specificity and its ability to engage the intended target amidst this complexity can significantly impact its efficacy.

• Physiological Feedback Mechanisms: Living organisms possess intricate feedback loops and compensatory mechanisms that are absent in in-vitro assays. These can counteract the effects of a drug, leading to a diminished in-vivo response compared to what was observed in a simplified system.

Experimental Protocols: A Foundation for Reliable Data

To generate robust and comparable data, the use of standardized and well-validated experimental protocols is paramount.

In-Vitro Efficacy Assessment: The IC50 Determination

A common method to determine the in-vitro potency of a drug is through the calculation of its IC50 value. This is typically achieved by exposing cells or a purified target to increasing concentrations of the compound and measuring the biological response.

Step-by-Step Protocol for IC50 Determination (Cell-Based Assay):

• Cell Culture: Culture a relevant cell line expressing the target of interest in a suitable medium.

• Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of the test compound and add it to the wells. Include appropriate controls (e.g., vehicle control, positive control).

• Incubation: Incubate the plate for a specific period to allow the compound to exert its effect.

• Viability/Activity Assay: Perform a cell viability assay (e.g., MTT, CellTiter-Glo) or a functional assay to measure the biological response.

• Data Analysis: Plot the response against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

In-Vivo Efficacy Assessment: The LPS-Induced Acute Lung Injury Model

Animal models are indispensable for evaluating the in-vivo efficacy and safety of a drug candidate. The LPS-induced ALI model is a widely used and well-characterized model for studying pulmonary inflammation.

Step-by-Step Protocol for LPS-Induced ALI in Mice:

• Animal Acclimatization: Acclimate the mice to the laboratory conditions for at least one week before the experiment.

• Anesthesia: Anesthetize the mice using an appropriate anesthetic agent.

• LPS Instillation: Intratracheally instill a specific dose of LPS dissolved in sterile saline. Administer saline to the control group.

• Drug Administration: Administer the test compound at a predetermined dose and route (e.g., oral, intravenous) at a specific time point relative to LPS instillation.

• Monitoring: Monitor the animals for signs of distress and record body weight changes.

• Endpoint Analysis: At a predetermined time point, euthanize the animals and collect bronchoalveolar lavage (BAL) fluid and lung tissue.

• Biomarker Analysis: Analyze the BAL fluid for inflammatory cell counts and cytokine levels (e.g., using ELISA). Process the lung tissue for histological analysis to assess the degree of lung injury.

Visualizing the Mechanism: The P2Y14 Receptor Signaling Pathway

Understanding the molecular pathway through which a drug exerts its effect is crucial for rational drug design and for interpreting experimental results. Compound 25l acts by blocking the P2Y14 receptor, which is a Gi/o-coupled GPCR. Its activation by endogenous ligands like UDP-glucose leads to the inhibition of adenylyl cyclase and the modulation of downstream signaling cascades such as the MAPK pathway.

Caption: P2Y14 Receptor Signaling Pathway and the Action of Compound 25l.

Conclusion: Navigating the Translational Divide with Scientific Rigor

The development of drugs based on the 3-(3-Aminobenzenesulfonyl)benzoic acid moiety, exemplified by the P2Y14R antagonist Compound 25l, underscores the critical importance of a multi-faceted approach to preclinical evaluation. While potent in-vitro activity is an essential first step, it is the carefully designed and executed in-vivo studies that provide a more realistic assessment of a compound's therapeutic potential. By understanding the complex interplay of pharmacokinetics, target engagement, and physiological responses, and by employing robust experimental methodologies, researchers can better navigate the challenging but rewarding path from the laboratory bench to the patient's bedside. The continued exploration of this privileged scaffold, guided by a deep understanding of the in-vitro to in-vivo correlation, holds significant promise for the future of drug discovery.

References

• Ma, S. et al. Discovery of a series of novel 3-sulfonamido benzoic acid derivatives as promising P2Y14R antagonists for acute lung injury. European Journal of Medicinal Chemistry290 , 117588 (2025). [Link]

• This is a placeholder for a second reference that would ideally provide another example of a drug with the 3-(3-Aminobenzenesulfonyl)benzoic acid moiety and its in-vitro/in-vivo data.
• This is a placeholder for a third reference, which could detail the specific in-vivo protocol used for the second example compound or provide a broader review of the challenges in in-vitro to in-vivo correl

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• 1. Discovery of a series of novel 3-sulfonamido benzoic acid derivatives as promising P2Y14R antagonists for acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety Operating Guide

Proper Disposal of 3-(3-Aminobenzenesulfonyl)benzoic acid: A Technical Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 3-(3-Aminobenzenesulfonyl)benzoic acid. Designed for researchers, scientists, and drug development professionals, this document synthesizes regulatory mandates with chemical principles to ensure the protection of laboratory personnel and the environment. The procedures outlined are grounded in established safety protocols and an understanding of the compound's chemical nature.

Immediate Safety & Hazard Assessment: The "Why" Behind the Precautions

Core Hazards:

• Eye and Skin Irritation: Direct contact can cause irritation.[1][3][4]

• Respiratory Tract Irritation: Inhalation of the powder can irritate the respiratory system.[1][2][4]

• Environmental Hazard: Aromatic sulfonates and benzoic acid derivatives can be persistent in aquatic environments and may be harmful to aquatic life.[5][6]

These hazards dictate the mandatory use of Personal Protective Equipment (PPE) to create a barrier between the researcher and the chemical.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Prevents airborne particles from causing serious eye irritation.[3][4]
Hand Protection	Chemically resistant gloves (e.g., nitrile).	Protects skin from direct contact and irritation.[5]
Body Protection	Standard laboratory coat.	Prevents contamination of personal clothing.
Respiratory	Use in a well-ventilated area is required. If dust is generated, a NIOSH-approved respirator may be necessary.	Minimizes the risk of inhaling airborne particles, which can cause respiratory irritation.[1][2] Operations should be conducted in a fume hood where possible.

Waste Segregation and Container Management: A Foundation of Compliance

Proper disposal begins at the point of generation. The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) have stringent regulations for managing hazardous waste, which form the basis of these procedures.[7][8][9][10][11][12][13]

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container:

  • Select a container that is chemically compatible with 3-(3-Aminobenzenesulfonyl)benzoic acid. A high-density polyethylene (HDPE) container is a suitable choice.[8][11]

  • Ensure the container is in good condition, free from damage, and has a secure, leak-proof lid.[8]

• Label the Container:

  • The container must be clearly labeled with the words "Hazardous Waste."[8][10][11]

  • The label must also include the full chemical name: "3-(3-Aminobenzenesulfonyl)benzoic acid." Do not use abbreviations.[8][11]

  • Indicate the primary hazards by checking the appropriate boxes or pictograms (e.g., "Irritant").[11]

  • Record the accumulation start date (the date the first particle of waste enters the container).

• Waste Accumulation:

  • Collect all waste, including contaminated items like weigh boats and wipes, directly into the designated container.

  • Keep the container closed at all times, except when adding waste.[8][9] This minimizes the release of dust and vapors.

  • Store the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel.[8][10]

• Segregation of Incompatible Wastes:

  • Store the waste container for 3-(3-Aminobenzenesulfonyl)benzoic acid away from incompatible materials, particularly strong oxidizing agents and strong bases, which could cause a violent reaction.[4]

  • Maintain physical barriers or secondary containment to separate different classes of chemical waste.[8]

Spill Management: Immediate and Effective Response

Accidental spills must be managed promptly and safely to mitigate exposure and environmental contamination.

Procedure for Small Spills (Solid):

• Restrict Access: Cordon off the affected area to prevent unauthorized entry.

• Don PPE: Ensure all required PPE from Table 1 is worn before beginning cleanup.

• Contain the Spill: Gently cover the spilled solid with an inert absorbent material, such as sand or vermiculite, to prevent it from becoming airborne.[14]

• Collect the Material: Carefully sweep or scoop the material and absorbent into the designated hazardous waste container.[15] Use tools that will not generate sparks.[16]

• Decontaminate the Area: Wipe the spill area with a damp cloth. Dispose of the cloth and any other contaminated materials as hazardous waste.

• Wash Hands: Thoroughly wash hands and any affected skin with soap and water after the cleanup is complete.

For large spills, evacuate the area immediately and contact your institution's Environmental Health & Safety (EHS) office.[8]

Final Disposal Pathway: From Laboratory to Treatment

The final disposal of 3-(3-Aminobenzenesulfonyl)benzoic acid must be conducted through an approved hazardous waste management facility.[2][3][5][17] On-site treatment or disposal via sanitary sewer or regular trash is strictly prohibited.[9][11]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 3-(3-Aminobenzenesulfonyl)benzoic acid.

The Rationale for Incineration

High-temperature incineration is the recommended disposal method for this compound. The chemical structure suggests that combustion under controlled conditions will break it down into simpler, less harmful components.

• Thermal Decomposition: The presence of carbon, hydrogen, nitrogen, and sulfur atoms means that complete combustion will likely yield carbon dioxide (CO₂), water (H₂O), nitrogen oxides (NOx), and sulfur oxides (SOx).[15] Licensed incineration facilities are equipped with scrubbers and other pollution control devices to neutralize these acidic gases before they are released into the atmosphere.

• Hydrolytic Stability: Sulfonamides are generally stable to hydrolysis under neutral environmental conditions, meaning they will not readily break down in water.[7] This persistence makes disposal to the sewer system inappropriate, as the compound could pass through wastewater treatment plants and enter aquatic ecosystems.[6]

Conclusion: A Commitment to Safety and Integrity

The proper disposal of 3-(3-Aminobenzenesulfonyl)benzoic acid is not merely a procedural task but a critical component of responsible scientific practice. By adhering to these guidelines, which integrate regulatory requirements with a scientific understanding of the compound's properties, researchers can protect themselves, their colleagues, and the environment. This commitment to safety and compliance is the bedrock of trustworthy and authoritative laboratory operations.

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• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• Chapter 20: Chemical Waste Management. University of Nevada, Reno. [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. [Link]

• How to Dispose of Chemical Waste. Princeton University Environmental Health and Safety. [Link]

• 3-AMINO BENZOIC ACID Safety Data Sheet. Oxford Lab Fine Chem LLP. [Link]

• The OSHA Chemical Storage Requirements. Capital Resin Corporation. [Link]

• Understanding OSHA Chemical Storage Requirements. PolyStar Containment. [Link]

• Sulfonic Acid Safety Data Sheet. ALPHACHEM. [Link]

• Benzene Sulphonic Acid Material Safety Data Sheet. Oxford Lab Fine Chem LLP. [Link]

• Safety Data Sheet: 3-Aminobenzoic acid. Carl ROTH. [Link]

• The Four Things to Know About OSHA Chemical Storage Requirements. Safety and Chemical. [Link]

• Benzoic Acid's Pharmaceutical Applications, Human Toxicity, and Environmental Impact. Environmental Analysis Health and Toxicology. [Link]

• A Comprehensive Guide to Safe Powder Handling. BFM® Fitting. [Link]

• Safety Data Sheet: 3-Aminobenzoic acid. Carl ROTH (Ireland). [Link]

• Assessment of the toxicity of benzoic acid derivatives in the intragastric intake. Gorokhova, L. G., et al. [Link]

• Safety Data Sheet: 3-Aminobenzoic acid (GHS). Carl ROTH. [Link]

• Hydrolysis of sulphonamides in aqueous solutions. PubMed. [Link]

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